Cas no 1156994-32-9 (1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1156994-32-9
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 4573788
• PubChem ID: 43542644
• Update Time: 2025-05-26

1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid
• DB-389469
• 1156994-32-9
• Z431558012
• EN300-71260
• MFCD12134476
• F84258
• 1-(3-bromophenyl)-1H-pyrazole-4-carboxylicacid
• AKOS009564711
• 1-(3-bromophenyl)pyrazole-4-carboxylic acid

• Inchi： 1S/C10H7BrN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： WTXNQMTYPOFZQC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1156994-32-9)

1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1156994-32-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a brominated phenyl group and a pyrazole ring. These structural elements contribute to its potential applications in drug discovery and development.

The chemical structure of 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid is represented by the molecular formula C₁₀H₇BrN₂O₂. The presence of the bromine atom in the phenyl ring and the carboxylic acid group on the pyrazole ring provides a diverse range of functional groups that can be exploited for various chemical modifications. This flexibility makes it an attractive starting material for the synthesis of more complex molecules with potential therapeutic properties.

In recent years, there has been a growing interest in the use of pyrazole derivatives in medicinal chemistry due to their diverse biological activities. 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid has been studied for its potential as an intermediate in the synthesis of anti-inflammatory, anti-cancer, and anti-viral agents. The bromine substituent on the phenyl ring can be readily replaced with other functional groups, allowing for the exploration of a wide range of analogs with varying biological activities.

The synthesis of 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid typically involves several steps, including the formation of the pyrazole ring and the introduction of the brominated phenyl group. One common synthetic route involves the reaction of 3-bromoaniline with an appropriate carbonyl compound to form an intermediate, which is then cyclized to form the pyrazole ring. The carboxylic acid group can be introduced through subsequent oxidation steps or through direct coupling reactions.

The physical and chemical properties of 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid have been extensively studied. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous for certain pharmaceutical applications where controlled release is desired.

In terms of biological activity, 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid has shown promising results in preliminary studies. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its potential as an anti-cancer agent has been explored through its ability to induce apoptosis in cancer cells. These findings suggest that further research into this compound could lead to the development of novel therapeutic agents.

The safety profile of 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid is also an important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with no significant toxicity observed. However, more extensive toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 1-(3-bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1156994-32-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into its biological activities and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.